Cas no 2706953-52-6 ((3-Ethoxy-2-fluoro-5-(trifluoromethyl)phenyl)(methyl)sulfane)

(3-Ethoxy-2-fluoro-5-(trifluoromethyl)phenyl)(methyl)sulfane structure

2706953-52-6 structure

Product Name:(3-Ethoxy-2-fluoro-5-(trifluoromethyl)phenyl)(methyl)sulfane

CAS No:2706953-52-6

MF:C₁₀H₁₀F₄OS

MW:254.24

CID:5083194

Update Time:2026-03-01

(3-Ethoxy-2-fluoro-5-(trifluoromethyl)phenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

- (3-Ethoxy-2-fluoro-5-(trifluoromethyl)phenyl)(methyl)sulfane
- Inchi： 1S/C10H10F4OS/c1-3-15-7-4-6(10(12,13)14)5-8(16-2)9(7)11/h4-5H,3H2,1-2H3
- InChI Key： WDBOHJILGPZHCW-UHFFFAOYSA-N
- SMILES： C1(F)=C(C=C(C=C1SC)C(F)(F)F)OCC

(3-Ethoxy-2-fluoro-5-(trifluoromethyl)phenyl)(methyl)sulfane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB606663-250mg	(3-Ethoxy-2-fluoro-5-(trifluoromethyl)phenyl)(methyl)sulfane; .	2706953-52-6		250mg	€188.50	2024-07-24
abcr	AB606663-1g	(3-Ethoxy-2-fluoro-5-(trifluoromethyl)phenyl)(methyl)sulfane; .	2706953-52-6		1g	€324.20	2024-07-24
abcr	AB606663-5g	(3-Ethoxy-2-fluoro-5-(trifluoromethyl)phenyl)(methyl)sulfane; .	2706953-52-6		5g	€1024.70	2024-07-24
abcr	AB606663-10g	(3-Ethoxy-2-fluoro-5-(trifluoromethyl)phenyl)(methyl)sulfane; .	2706953-52-6		10g	€1703.50	2024-07-24
Aaron	AR023T1V-250mg	(3-Ethoxy-2-fluoro-5-(trifluoromethyl)phenyl)(methyl)sulfane	2706953-52-6	95%	250mg	$500.00	2025-02-13
Aaron	AR023T1V-1g	(3-Ethoxy-2-fluoro-5-(trifluoromethyl)phenyl)(methyl)sulfane	2706953-52-6	95%	1g	$800.00	2025-02-13

(3-Ethoxy-2-fluoro-5-(trifluoromethyl)phenyl)(methyl)sulfane Related Literature

1. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
2. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
3. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
4. Aggregation of the metallocycles {Cu8} and {Cu20} using [Cu(bp)] units (H2bp = bis(2-hydroxybenzyl)amine): structures and magnetic properties†

Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
5. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498

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